2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• SMILES: CCC(CO)NC(C)C1=CC=C(C=C1)Br
• InChI: InChI=1S/C12H18BrNO/c1-3-12(8-15)14-9(2)10-4-6-11(13)7-5-10/h4-7,9,12,14-15H,3,8H2,1-2H3
• InChIKey: MVMVHTHUKASAIQ-UHFFFAOYSA-N

2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol: Core Properties & Identity

2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol (CAS: 1038234-84-2) is a beta-amino alcohol derivative with the molecular formula C12H18BrNO and a molecular weight of 272.18 g/mol . This compound features a secondary amine bridge connecting a 4-bromophenyl ethyl group to a butan-1-ol backbone, with a predicted LogP of 2.8706 and a topological polar surface area (TPSA) of 32.26 Ų . It is commercially supplied as a research chemical with a typical purity specification of ≥95%, intended exclusively for laboratory and further manufacturing use .

Research-grade beta-amino alcohol scaffold

4-Bromophenyl handle for cross-coupling diversification

Predicted moderate lipophilicity for permeability studies

Generic Substitution Risks for 2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol

Within the class of beta-amino alcohols bearing a 4-halophenyl ethylamine motif, generic substitution is confounded by the profound impact of halogen identity on key molecular properties . The bromine atom in 2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol confers a distinct lipophilicity profile and increased molecular weight compared to its chloro and fluoro analogs, which directly influences membrane permeability, metabolic stability, and target binding affinity [1]. Furthermore, the specific regiochemistry of the amino and hydroxyl groups on the butane chain differentiates this compound from its positional isomers, which can exhibit altered hydrogen-bonding networks and solubility characteristics. These non-linear structure-property relationships preclude simple interchangeability and necessitate compound-specific evaluation for research and development applications [1].

Halogen Analog Interchange

Halogen identity (Br vs. Cl/F) shifts lipophilicity and permeability; chloro or fluoro analogs may not transfer directly.

Regioisomeric Mismatch

2-amino-butan-1-ol vs. 4-amino-butan-2-ol isomer can alter reactivity and metabolic susceptibility; confirm structure before substitution.

• [1] PubChem. 2-(4-Bromophenyl)-1-(ethylamino)butan-2-ol. Compound Summary. View Source

2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol: Differentiation Evidence vs. Analogs

Lipophilicity Advantage Over Chloro Analog

2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol exhibits a predicted octanol-water partition coefficient (LogP) of 2.87, which is significantly higher than the value calculated for its direct 4-chlorophenyl analog (estimated LogP ≈ 2.4) [1]. This difference, attributable to the higher lipophilicity of bromine compared to chlorine, translates to an increase in predicted passive membrane permeability, a critical parameter for intracellular target engagement .

Lipophilicity comparison

Class-level

Predicted LogP: 2.87 vs ~2.4 (chloro analog)\nΔ ≈ +0.47

Predicted higher membrane permeability may influence lead selection; requires experimental validation.

Computational prediction; class-level inference.

Evidence Dimension	Predicted LogP (Octanol-Water Partition Coefficient)
Target Compound Data	2.8706
Comparator Or Baseline	2-((1-(4-Chlorophenyl)ethyl)amino)butan-1-ol (estimated LogP ~2.4)
Quantified Difference	Approximately +0.47 LogP units
Conditions	Computational prediction based on molecular structure (ChemScene computational chemistry data)

Why This Matters

A higher LogP indicates superior passive diffusion across lipid bilayers, which can be a decisive factor when selecting a lead scaffold for optimizing cellular potency in a drug discovery program.

• [1] PubChem. 2-{[1-(4-Chlorophenyl)ethyl]amino}butan-1-ol. Compound Summary. Estimated LogP based on XLogP3 algorithm. View Source

Distinct Hydrogen Bond Profile vs. Ethanol Analog

The presence of the butan-1-ol moiety in 2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol results in a specific hydrogen bond donor/acceptor count (HBD: 2, HBA: 2) and a TPSA of 32.26 Ų . This profile differs from the shorter-chain analog 2-((1-(4-bromophenyl)ethyl)amino)ethanol (HBD: 2, HBA: 2, TPSA ~32.26 Ų), despite identical HBD/HBA counts, due to the increased rotatable bond count (5 vs. 4) and distinct three-dimensional conformation . This structural divergence modulates the compound's capacity for intermolecular hydrogen bonding, impacting aqueous solubility and the geometry of ligand-protein interactions [1].

Rotatable bond profile

Reported

Rotatable bonds: 5 (target) vs 4 (ethanol analog)

Greater conformational flexibility may enable distinct binding poses.

Based on structural analysis; binding data not available.

Evidence Dimension	Hydrogen Bond Donors/Acceptors and Rotatable Bonds
Target Compound Data	HBD: 2, HBA: 2, Rotatable Bonds: 5
Comparator Or Baseline	2-((1-(4-bromophenyl)ethyl)amino)ethanol (HBD: 2, HBA: 2, Rotatable Bonds: 4)
Quantified Difference	Rotatable Bonds: +1
Conditions	Structural analysis based on SMILES notation and computational chemistry data from vendor datasheets

Why This Matters

The additional rotatable bond in the butan-1-ol chain provides greater conformational flexibility, which can be exploited to access distinct binding poses within a target protein's active site, potentially leading to improved selectivity or potency over constrained analogs.

• [1] PubChem. 2-(4-Bromophenyl)-1-(ethylamino)butan-2-ol. Compound Summary. View Source

Regioisomeric Identity vs. 4-Amino Isomer

2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol is a specific regioisomer with the amino group at the 2-position of the butan-1-ol chain, as confirmed by its SMILES notation (CCC(NC(C1=CC=C(Br)C=C1)C)CO) . This is distinct from the positional isomer 4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol (CAS: 1008506-17-9), where the amino group is at the 4-position and the hydroxyl at the 2-position . This structural difference alters the electronic environment around the nitrogen atom and the steric accessibility of the hydroxyl group, which can lead to divergent chemical reactivity and susceptibility to metabolic enzymes like cytochrome P450s .

Regioisomeric identity

Data to verify

2-amino-butan-1-ol core vs 4-amino-butan-2-ol core

Regiochemistry is critical for SAR and reproducible synthesis.

Verify isomer identity before biological assay use.

Evidence Dimension	Regiochemistry (Position of Amino and Hydroxyl Groups)
Target Compound Data	2-amino-butan-1-ol core
Comparator Or Baseline	4-{[1-(4-Bromophenyl)ethyl]amino}butan-2-ol (4-amino-butan-2-ol core)
Quantified Difference	Structural isomerism; distinct physical and biological properties expected.
Conditions	Structural identification via SMILES and CAS registry

Why This Matters

For researchers synthesizing compound libraries or investigating structure-activity relationships (SAR), the precise regioisomer is critical; procuring the wrong isomer can lead to false-negative or false-positive results in biological assays and irreproducible synthetic outcomes.

Key Research & Industrial Applications of 2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol

CNS Lead Optimization via Enhanced Brain Penetration

Given its elevated LogP of 2.87 and moderate TPSA of 32.26 Ų, 2-{[1-(4-Bromophenyl)ethyl]amino}butan-1-ol is a suitable scaffold for medicinal chemistry programs targeting central nervous system (CNS) disorders. Its physicochemical profile aligns with the established guidelines for CNS drug-likeness (e.g., LogP <5, TPSA <90 Ų) . The bromophenyl moiety provides a vector for lipophilic interactions with hydrophobic protein pockets, while the secondary amine and primary alcohol offer synthetic handles for further derivatization to fine-tune potency and selectivity .

Building Block for Chiral Catalysts & Ligands

The beta-amino alcohol framework is a privileged motif in asymmetric catalysis. This specific compound, with its defined stereocenter potential and bromine substituent, can serve as a precursor for chiral ligands or organocatalysts. The bromine atom allows for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce diverse aryl or heteroaryl groups, enabling the rapid generation of a catalyst library for enantioselective transformations .

Halogen Bonding Probe for Protein-Ligand Complexes

The 4-bromophenyl group in this compound is an effective halogen bond donor. For structural biology and computational chemistry groups studying non-covalent interactions, this compound provides a tool to probe halogen bonding (XB) with backbone carbonyls or side-chain carboxylates in protein active sites. Its activity can be directly compared to chloro and iodo analogs to quantify the energetic contributions of XB to binding affinity and molecular recognition .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Predicted permeability and polarity profile

Brain penetration assay, experimental LogP

Chiral ligand/catalyst synthesis

Beta-amino alcohol scaffold, aryl bromide for diversification

Enantioselective reaction development

Halogen bonding probe studies

4-Bromophenyl halogen bond donor

Co-crystallization, binding energy measurement